molecular formula C22H27N3O3S B15392619 2-[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(3-phenylpropyl)acetamide

2-[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(3-phenylpropyl)acetamide

Cat. No.: B15392619
M. Wt: 413.5 g/mol
InChI Key: HJYIHXSBSRAKRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[3-(3-Methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(3-phenylpropyl)acetamide is a thieno[3,2-d]pyrimidine derivative characterized by a bicyclic heteroaromatic core fused with a thiophene ring. Key structural features include:

  • A 3-methylbutyl group at position 3, contributing to lipophilicity and steric bulk.
  • An N-(3-phenylpropyl)acetamide side chain, enhancing solubility and enabling interactions with hydrophobic targets.

Properties

Molecular Formula

C22H27N3O3S

Molecular Weight

413.5 g/mol

IUPAC Name

2-[3-(3-methylbutyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(3-phenylpropyl)acetamide

InChI

InChI=1S/C22H27N3O3S/c1-16(2)10-13-24-21(27)20-18(11-14-29-20)25(22(24)28)15-19(26)23-12-6-9-17-7-4-3-5-8-17/h3-5,7-8,11,14,16H,6,9-10,12-13,15H2,1-2H3,(H,23,26)

InChI Key

HJYIHXSBSRAKRV-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NCCCC3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Electron-Deficient Cores: Thieno- and pyrazolo-pyrimidines exhibit stronger electron-deficient character than pyrrolo- or tetrahydropyrimidines, influencing reactivity and target binding.
  • Aromaticity: Fully aromatic cores (e.g., thieno/pyrazolo) favor planar interactions (e.g., π-stacking), while saturated cores (e.g., tetrahydropyrimidine) enhance solubility .

Substituent Effects on Physicochemical Properties

Compound Substituents Impact on Properties Reference
Target Compound 3-Methylbutyl, N-(3-phenylpropyl) High lipophilicity (logP ~4–5 estimated); potential for membrane permeability. N/A
Example 83 (Patent) Fluoro groups, chromen-4-one Fluorine atoms increase metabolic stability; chromenone enhances π-π interactions .
Pharmacopeial PF 43(1) Derivatives Dimethylphenoxy, hydroxy, diphenyl Polar groups (hydroxy) improve aqueous solubility; diphenyl adds steric hindrance .

Key Observations :

  • Lipophilicity : The target’s 3-methylbutyl and phenylpropyl groups likely increase logP compared to polar derivatives (e.g., hydroxy-containing Pharmacopeial compounds).
  • Metabolic Stability: Fluorinated analogs (Example 83) may exhibit longer half-lives than non-halogenated compounds .

Key Observations :

  • Cross-Coupling : Example 83 uses Pd-catalyzed Suzuki coupling, a common method for introducing aryl/heteroaryl groups .
  • Heterocyclization: Rodríguez et al.

Research Findings and Implications

  • Activity Trends: Pyrazolo[3,4-d]pyrimidines (Example 83) with fluorophenyl groups show promise in oncology due to kinase inhibition , while thienopyrimidines may target different enzymes.
  • Solubility Challenges : The target’s high lipophilicity may limit aqueous solubility, necessitating formulation optimization (e.g., salt formation).

Q & A

Q. How are off-target effects minimized during preclinical evaluation?

  • Methodological Answer :
  • Selectivity Profiling : Kinase inhibitor panels (e.g., Eurofins KinaseProfiler) identify cross-reactivity .
  • Transcriptomics : RNA-seq of treated cells identifies unintended pathway modulation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.